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Compound of Interest

Compound Name: 1-(1-Adamantylacetyl)pyrrolidine

Cat. No.: B2951624

For Researchers, Scientists, and Drug Development Professionals

This technical document provides a detailed overview of the molecular weight and related
physicochemical properties of the synthetic compound 1-(1-Adamantylacetyl)pyrrolidine. The
information herein is compiled for use in research, chemical synthesis, and drug development
contexts.

Compound Identification and Properties

1-(1-Adamantylacetyl)pyrrolidine is a chemical compound featuring a bulky, lipophilic
adamantyl group linked to a pyrrolidine ring via an acetyl bridge.[1] Its structure suggests
potential applications in medicinal chemistry, where the adamantane moiety is often used to
improve the pharmacokinetic properties of drug candidates.

Quantitative Data Summary

The key quantitative properties of 1-(1-Adamantylacetyl)pyrrolidine are summarized in the
table below for quick reference and comparison.
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Property Value Source

2-(1-adamantyl)-1-pyrrolidin-1-

IUPAC Name ylethanone PubChem[1]
Molecular Formula Ci16H2sNO PubChem[1]
Molecular Weight 247.38 g/mol PubChem[1]
Exact Mass 247.193614421 Da PubChem[1]
PubChem CID 2835983 PubChem[1]

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The molecular formula for 1-(1-Adamantylacetyl)pyrrolidine is C16H2sNO.[1]

The calculation is as follows:

e Carbon (C): 16 atoms x 12.011 u =192.176 u
e Hydrogen (H): 25 atoms x 1.008 u = 25.200 u
e Nitrogen (N): 1 atom x 14.007 u = 14.007 u

e Oxygen (O): 1 atom x 15.999 u = 15.999 u

Total Molecular Weight: 192.176 + 25.200 + 14.007 + 15.999 = 247.382 g/mol

Experimental Protocols

While specific experimental data for 1-(1-Adamantylacetyl)pyrrolidine is not extensively
published, a standard synthesis protocol can be derived from general organic chemistry
principles for amide formation. The synthesis would typically involve the acylation of pyrrolidine
with an activated derivative of adamantylacetic acid.

Proposed Synthesis of 1-(1-Adamantylacetyl)pyrrolidine

Objective: To synthesize 1-(1-Adamantylacetyl)pyrrolidine via amide coupling.
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Materials:

1-Adamantaneacetic acid

o Thionyl chloride (SOCIz) or Oxalyl chloride ((COCI)2)

e Pyrrolidine[2]

e Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

e Triethylamine (TEA) or other non-nucleophilic base

o Saturated aqueous sodium bicarbonate (NaHCOs)

e Brine (saturated aqueous NacCl)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

e Rotary evaporator

o Standard laboratory glassware for inert atmosphere reactions

Methodology:

o Activation of Carboxylic Acid:

o Dissolve 1-Adamantaneacetic acid in anhydrous DCM under an inert atmosphere (e.g.,
nitrogen or argon).

o Cool the solution to 0°C in an ice bath.

o Slowly add thionyl chloride (approx. 1.2 equivalents) dropwise to the solution.

o Allow the reaction to stir at 0°C for 30 minutes and then warm to room temperature for 1-2
hours, or until the evolution of gas ceases, to form 1-adamantylacetyl chloride.

o Remove the solvent and excess thionyl chloride under reduced pressure using a rotary
evaporator.
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e Amide Coupling Reaction:

o

Dissolve the crude 1-adamantylacetyl chloride in fresh anhydrous DCM.

[¢]

In a separate flask, dissolve pyrrolidine (approx. 1.5 equivalents) and triethylamine
(approx. 2.0 equivalents) in anhydrous DCM.

[¢]

Cool the pyrrolidine solution to 0°C.

o

Slowly add the solution of 1-adamantylacetyl chloride to the pyrrolidine solution dropwise.
o Allow the reaction to stir at 0°C for 1 hour and then at room temperature overnight.

e Work-up and Purification:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous
NaHCOs, water, and brine.

o Dry the organic layer over anhydrous MgSOQea, filter, and concentrate the solvent under
reduced pressure to yield the crude product.

o Purify the crude product using column chromatography on silica gel to obtain pure 1-(1-
Adamantylacetyl)pyrrolidine.

Visualizations
Synthesis Workflow

The following diagram illustrates the proposed two-step synthesis of 1-(1-
Adamantylacetyl)pyrrolidine from 1l-adamantaneacetic acid.
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1-Adamantaneacetic Acid SOCI2 (Thionyl Chloride)

Step 1: Acid Activation

DCM, 0°C to RT

1-Adamantylacetyl Chloride

(Acyl Chloride Intermediate) Pl e

Step 2: Amide Coupling

DCM, TEA, 0°C to RT

1-(1-Adamantylacetyl)pyrrolidine

Click to download full resolution via product page

Caption: Proposed synthesis pathway for 1-(1-Adamantylacetyl)pyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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